Cas no 898782-57-5 (4-Thiomethyl-4'-thiomorpholinomethyl benzophenone)

• Product Name: 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-57-5
• MF: C₁₉H₂₁NOS₂
• MW: 343.506142377853
• MDL: MFCD03841736
• CID: 1947003
• PubChem ID: 24724511
• Update Time: 2025-06-12

4-Thiomethyl-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4-thiomethyl-4'-thiomorpholinomethyl benzophenone
• [4-(Methylsulfanyl)phenyl]{4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• AKOS016020172
• DTXSID10642910
• 898782-57-5
• MFCD03841736
• 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841736
• Inchi： 1S/C19H21NOS2/c1-22-18-8-6-17(7-9-18)19(21)16-4-2-15(3-5-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
• InChI Key： NHXXFKZVRFDKHM-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC(=CC=3)SC)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 343.10600
• Monoisotopic Mass: 343.10645664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.91000
• LogP: 4.12620

Additional information on 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone

Professional Introduction to 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-57-5)

4-Thiomethyl-4'-thiomorpholinomethyl benzophenone, a compound with the chemical identifier CAS No. 898782-57-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both thiomethyl and thiomorpholinomethyl groups in its molecular framework imparts distinctive reactivity and functionality, making it a valuable candidate for further exploration.

The benzophenone core of this molecule serves as a versatile scaffold, widely recognized for its role in the synthesis of various pharmacologically active agents. The introduction of sulfur-containing moieties, specifically the thiomethyl and thiomorpholinomethyl groups, enhances the compound's interaction with biological targets, potentially leading to novel therapeutic effects. This structural design allows for selective binding to specific receptors or enzymes, which is crucial for developing targeted drug therapies.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The thiomethyl group, in particular, has been shown to influence the pharmacokinetic properties of molecules by affecting their solubility and metabolic stability. Similarly, the thiomorpholinomethyl moiety contributes to the compound's ability to interact with biological systems, offering a promising avenue for drug development.

In the context of contemporary pharmaceutical research, 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone has been investigated for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its application as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. The compound's ability to serve as a building block for larger drug candidates underscores its significance in the pharmaceutical industry.

The synthesis of this compound involves intricate chemical transformations that highlight the expertise required in organic chemistry. The introduction of sulfur atoms into the benzophenone framework necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and functional group transformations, are employed to achieve the desired molecular architecture.

The pharmacological profile of 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone is still under extensive investigation. Preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory, antioxidant, and anticancer applications. The unique combination of functional groups within its structure allows it to engage with multiple biological targets simultaneously, which could lead to synergistic therapeutic effects.

In conclusion, 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-57-5) represents a promising candidate in pharmaceutical research due to its innovative molecular design and potential therapeutic applications. The presence of key functional groups such as thiomethyl and thiomorpholinomethyl enhances its interaction with biological systems, making it a valuable asset in the development of new drugs. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing various medical challenges.